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Cat. No.: B3042742 Get Quote

For researchers, scientists, and professionals in drug development, this document provides a

detailed protocol for determining alpha-amylase activity using maltooctaose as a substrate.

The method is based on the quantification of reducing sugars produced upon the enzymatic

hydrolysis of maltooctaose.

Principle of the Assay
Alpha-amylase is an endo-amylase that catalyzes the hydrolysis of internal α-1,4-glycosidic

bonds in polysaccharides containing three or more α-1,4-linked D-glucose units.[1][2] When

maltooctaose is used as a substrate, alpha-amylase cleaves it into smaller oligosaccharides,

such as maltose, maltotriose, and maltotetraose.[3][4] These products contain reducing ends

that can be quantified using the 3,5-dinitrosalicylic acid (DNS) reagent. The DNS reagent

reacts with the reducing sugars in a stoichiometric manner upon heating, and the resulting

colored product can be measured spectrophotometrically at 540 nm.[5][6][7] The intensity of

the color is directly proportional to the amount of reducing sugar produced, and thus to the

alpha-amylase activity.

Experimental Protocols
1. Materials and Reagents

Alpha-amylase enzyme solution (of desired concentration)

Maltooctaose
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20 mM Sodium Phosphate Buffer (pH 6.9) with 6.7 mM Sodium Chloride[6][7]

3,5-Dinitrosalicylic acid (DNS) color reagent[5][7]

Potassium sodium tartrate tetrahydrate[5][7]

Sodium hydroxide (NaOH)[5][7]

Maltose (for standard curve)

Distilled or deionized water

Spectrophotometer capable of measuring absorbance at 540 nm

Water baths (one for incubation at the desired temperature, e.g., 37°C, and one for boiling)

Test tubes and pipettes

2. Preparation of Reagents

20 mM Sodium Phosphate Buffer (pH 6.9) with 6.7 mM NaCl: Dissolve 2.76 g of sodium

phosphate monobasic and 0.39 g of sodium chloride in 1 L of distilled water. Adjust the pH to

6.9 with 1 M NaOH.

1% (w/v) Maltooctaose Substrate Solution: Dissolve 100 mg of maltooctaose in 10 mL of

20 mM sodium phosphate buffer (pH 6.9). Prepare this solution fresh daily.

DNS Color Reagent: Dissolve 1 g of 3,5-dinitrosalicylic acid in 50 mL of distilled water.

Slowly add 30 g of potassium sodium tartrate tetrahydrate. Then, add 20 mL of 2 N NaOH.

Dilute the final volume to 100 mL with distilled water.[5] Store in a dark bottle at room

temperature for up to two weeks.

Maltose Standard Stock Solution (1 mg/mL): Dissolve 100 mg of maltose in 100 mL of

distilled water.

3. Assay Procedure

Preparation of Maltose Standard Curve:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://static.igem.wiki/teams/5859/experiments/experiment-files-11.pdf
https://www.sigmaaldrich.com/US/en/technical-documents/protocol/protein-biology/enzyme-activity-assays/enzymatic-assay-of-a-amylase
https://www.worthingtonweb.com/AA/assay.html
https://www.sigmaaldrich.com/US/en/technical-documents/protocol/protein-biology/enzyme-activity-assays/enzymatic-assay-of-a-amylase
https://www.worthingtonweb.com/AA/assay.html
https://www.sigmaaldrich.com/US/en/technical-documents/protocol/protein-biology/enzyme-activity-assays/enzymatic-assay-of-a-amylase
https://www.worthingtonweb.com/AA/assay.html
https://www.sigmaaldrich.com/US/en/technical-documents/protocol/protein-biology/enzyme-activity-assays/enzymatic-assay-of-a-amylase
https://www.benchchem.com/product/b3042742?utm_src=pdf-body
https://www.benchchem.com/product/b3042742?utm_src=pdf-body
https://www.worthingtonweb.com/AA/assay.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3042742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a series of dilutions of the maltose standard stock solution in distilled water to

obtain concentrations ranging from 0.1 to 1.0 mg/mL.

In separate test tubes, add 1 mL of each maltose dilution.

Add 1 mL of DNS reagent to each tube.

Include a blank containing 1 mL of distilled water and 1 mL of DNS reagent.

Incubate all tubes in a boiling water bath for 5-15 minutes.[6][7]

Cool the tubes to room temperature and add 9 mL of distilled water to each.

Measure the absorbance at 540 nm against the blank.

Plot a graph of absorbance versus maltose concentration to generate a standard curve.

Enzyme Assay:

Pipette 0.5 mL of the 1% maltooctaose substrate solution into a series of test tubes.

Equilibrate the tubes at the desired assay temperature (e.g., 37°C) for 5 minutes.

To initiate the reaction, add 0.5 mL of the alpha-amylase enzyme solution (appropriately

diluted in phosphate buffer) to each tube at timed intervals.

Include a blank with 0.5 mL of the substrate solution and 0.5 mL of the phosphate buffer

(without the enzyme).

Incubate the reaction mixture for a specific period (e.g., 10 minutes) at the chosen

temperature.

Stop the reaction by adding 1.0 mL of the DNS reagent to each tube at the same timed

intervals as the enzyme addition.[5]

Incubate all tubes in a boiling water bath for 5-15 minutes to allow for color development.

[6][7]

Cool the tubes to room temperature and add 9 mL of distilled water to each.
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Measure the absorbance at 540 nm against the blank.

4. Calculation of Alpha-Amylase Activity

Determine the amount of maltose produced in the enzyme reaction from the maltose

standard curve.

Calculate the alpha-amylase activity using the following formula:

Activity (U/mL) = (mg of maltose produced) / (volume of enzyme in mL × incubation time in

min)

One unit (U) of alpha-amylase activity is defined as the amount of enzyme that liberates 1.0

mg of maltose from the substrate per minute under the specified assay conditions.[7]

Data Presentation
Table 1: Hypothetical Data for Maltose Standard Curve

Maltose Concentration (mg/mL) Absorbance at 540 nm

0.0 0.000

0.2 0.250

0.4 0.500

0.6 0.750

0.8 1.000

1.0 1.250

Table 2: Example of Alpha-Amylase Activity Determination
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Sample
Absorbance
at 540 nm

Maltose
Produced
(mg) (from
Standard
Curve)

Enzyme
Volume
(mL)

Incubation
Time (min)

Activity
(U/mL)

Test Sample

1
0.625 0.5 0.5 10 0.1

Test Sample

2
0.875 0.7 0.5 10 0.14
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Caption: Experimental workflow for the alpha-amylase assay using maltooctaose.
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Caption: Enzymatic hydrolysis of maltooctaose by alpha-amylase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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